Cas no 1432675-14-3 (trans-1-Boc-4-(4-chloro-phenyl)-pyrrolidine-3-carboxylic acid methyl ester)

• Product Name: trans-1-Boc-4-(4-chloro-phenyl)-pyrrolidine-3-carboxylic acid methyl ester
• CAS No: 1432675-14-3
• MF: C₁₇H₂₂ClNO₄
• MW: 339.81388425827
• CID: 6620884
• PubChem ID: 117599847
• Update Time: 2025-10-30

trans-1-Boc-4-(4-chloro-phenyl)-pyrrolidine-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• trans-1-Boc-4-(4-chloro-phenyl)-pyrrolidine-3-carboxylic acid methyl ester
• starbld0047195
• SCHEMBL16108163
• 1432675-14-3
• Rel-1-(tert-butyl) 3-methyl (3R,4S)-4-(4-chlorophenyl)pyrrolidine-1,3-dicarboxylate

• Inchi： 1S/C17H22ClNO4/c1-17(2,3)23-16(21)19-9-13(14(10-19)15(20)22-4)11-5-7-12(18)8-6-11/h5-8,13-14H,9-10H2,1-4H3/t13-,14+/m1/s1
• InChI Key： YUICVKFPXCOPAT-KGLIPLIRSA-N
• SMILES： ClC1C=CC(=CC=1)[C@H]1CN(C(=O)OC(C)(C)C)C[C@@H]1C(=O)OC

Computed Properties

• Exact Mass: 339.1237359g/mol
• Monoisotopic Mass: 339.1237359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų

Additional information on trans-1-Boc-4-(4-chloro-phenyl)-pyrrolidine-3-carboxylic acid methyl ester

Introduction to trans-1-Boc-4-(4-chloro-phenyl)-pyrrolidine-3-carboxylic acid methyl ester (CAS No. 1432675-14-3)

The compound trans-1-Boc-4-(4-chloro-phenyl)-pyrrolidine-3-carboxylic acid methyl ester, identified by its CAS number 1432675-14-3, is a significant intermediate in the field of pharmaceutical chemistry. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a Boc (tert-butoxycarbonyl) protecting group on the nitrogen atom and a chloro substituent on the phenyl ring enhances its utility in synthetic chemistry, particularly in the development of more complex molecular architectures.

In recent years, there has been a growing interest in pyrrolidine derivatives due to their role as key scaffolds in drug discovery. The structural features of trans-1-Boc-4-(4-chloro-phenyl)-pyrrolidine-3-carboxylic acid methyl ester make it a valuable building block for constructing novel pharmacophores. Specifically, the Boc group provides stability during synthetic transformations while allowing for selective deprotection under mild conditions. The chloro-substituted phenyl ring, on the other hand, can serve as a handle for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. Pyrrolidine derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. For instance, recent studies have highlighted the importance of pyrrolidine-based scaffolds in developing kinase inhibitors, which are crucial for treating various types of cancer. The structural motif present in trans-1-Boc-4-(4-chloro-phenyl)-pyrrolidine-3-carboxylic acid methyl ester aligns well with this trend, making it a promising candidate for further exploration.

The compound's utility extends beyond academic research; it also holds industrial significance. Pharmaceutical companies often rely on high-quality intermediates like this one to streamline their drug development pipelines. The synthetic versatility of trans-1-Boc-4-(4-chloro-phenyl)-pyrrolidine-3-carboxylic acid methyl ester allows chemists to rapidly modify its structure and explore new chemical space. This flexibility is particularly valuable in early-stage drug discovery, where rapid iteration and optimization are essential.

In terms of synthetic methodologies, this compound can be synthesized through multiple routes, each offering distinct advantages depending on the desired outcome. A common approach involves the reaction of appropriately substituted pyrroles with chloroacetyl derivatives followed by Boc protection. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the chlorophenyl moiety onto the pyrrolidine core. These synthetic strategies highlight the compound's adaptability and its suitability for various chemical transformations.

The role of computational chemistry in optimizing synthetic routes cannot be overstated. Modern computational tools enable researchers to predict reaction outcomes with high accuracy, thereby reducing experimental trial-and-error. For example, density functional theory (DFT) calculations have been used to study the electronic properties of pyrrolidine derivatives, providing insights into their reactivity and stability. Such computational studies are particularly useful when dealing with complex molecules like trans-1-Boc-4-(4-chloro-phenyl)-pyrrolidine-3-carboxylic acid methyl ester, where understanding the mechanistic details is crucial for efficient synthesis.

The impact of this compound on medicinal chemistry is further underscored by its incorporation into several lead compounds that have advanced into clinical trials. Pyrrolidine-based molecules have demonstrated efficacy in treating neurological disorders, cardiovascular diseases, and infectious diseases. While these early-stage candidates may not yet be on the market, they represent significant progress in drug development and highlight the importance of intermediates like trans-1-Boc-4-(4-chloro-phenyl)-pyrrolidine-3-carboxylic acid methyl ester.

Looking ahead, the future prospects for this compound are promising. As research continues to uncover new biological targets and therapeutic strategies, the demand for versatile intermediates such as this one will likely increase. Advances in synthetic chemistry and automation are also expected to enhance access to these compounds, making them more readily available for use in drug discovery programs worldwide.

In conclusion, trans-1-Boc-4-(4-chloro-phenyl)-pyrrolidine-3-carboxylic acid methyl ester (CAS No. 1432675-14-3) is a multifaceted compound with significant applications in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it an invaluable tool for researchers developing new drugs and therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing global health challenges.